Cas no 2160670-06-2 (5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2160670-06-2
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 6262891
• PubChem ID: 165518850
• Update Time: 2025-06-11

5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde
• 2160670-06-2
• EN300-1292321

• Inchi： 1S/C10H10N4O/c1-7-12-8(2)14(13-7)10-4-3-9(6-15)11-5-10/h3-6H,1-2H3
• InChI Key： RCUZJKCMZMGNSK-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)N1C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 202.08546096g/mol
• Monoisotopic Mass: 202.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.7Ų

Additional information on 5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde

Introduction to 5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2160670-06-2)

5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This heterocyclic aldehyde derivative has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. With a CAS number of 2160670-06-2, it serves as a key intermediate in synthesizing various bioactive molecules that exhibit promising pharmacological activities.

The compound’s structure consists of a pyridine core substituted with a dimethyl-1H-1,2,4-triazol moiety at the 5-position and a formyl group at the 2-position. This arrangement imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications. The pyridine ring is well-known for its ability to interact with biological targets such as enzymes and receptors, while the triazolyl group enhances stability and bioavailability.

In recent years, 5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde has been extensively studied for its role in developing novel therapeutic agents. One of the most compelling areas of research involves its application in anticancer drug discovery. Studies have demonstrated that derivatives of this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The aldehyde functionality at the 2-position allows for facile conjugation with other biomolecules, enabling the design of targeted therapies.

Moreover, the dimethyl-1H-1,2,4-triazol moiety contributes to the compound’s ability to modulate enzyme activity. For instance, research has shown that certain analogs of this compound exhibit inhibitory effects on kinases and other enzymes implicated in inflammatory diseases. These findings highlight the potential of 5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde as a lead compound for further optimization into potent therapeutic agents.

The synthesis of 5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the triazolyl group typically employs cycloaddition reactions between azides and alkynes, while the formylation at the 2-position can be achieved through Vilsmeier-Haack formylation or other advanced synthetic methodologies. These synthetic strategies ensure high yields and purity, which are crucial for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of 5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde’s interactions with biological targets. Molecular docking studies have identified key binding pockets on proteins that could be exploited for drug design. These insights have guided the development of more potent and selective derivatives with improved pharmacokinetic profiles.

The compound’s potential extends beyond oncology; it has also been explored in antimicrobial and anti-inflammatory research. Preliminary studies suggest that modifications to the pyridine and triazolyl groups can yield derivatives with enhanced activity against resistant bacterial strains. This versatility underscores the importance of 5-(dimethyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde as a building block for diverse therapeutic applications.

In conclusion,5-(dimethyl-H-pyridine)-carbaldehyde is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a pivotal role in advancing medicinal chemistry and drug discovery efforts worldwide.